Cas no 394652-86-9 (1,2,4-Triazolo[4,3-c]pyrimidin-5-amine, 7-chloro-3-(2-furanyl)-)

1,2,4-Triazolo[4,3-c]pyrimidin-5-amine, 7-chloro-3-(2-furanyl)- structure
394652-86-9 structure
Product Name:1,2,4-Triazolo[4,3-c]pyrimidin-5-amine, 7-chloro-3-(2-furanyl)-
CAS No:394652-86-9
MF:C9H6ClN5O
MW:235.629839420319
CID:291874
PubChem ID:9921046
Update Time:2025-04-19

1,2,4-Triazolo[4,3-c]pyrimidin-5-amine, 7-chloro-3-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-c]pyrimidin-5-amine, 7-chloro-3-(2-furanyl)-
    • 7-chloro-3-(furan-2-yl)-[1,2,4]triazolo[4,3-c]pyrimidin-5-amine
    • 394652-86-9
    • DTXSID40432841
    • Inchi: 1S/C9H6ClN5O/c10-6-4-7-13-14-8(5-2-1-3-16-5)15(7)9(11)12-6/h1-4H,(H2,11,12)
    • InChI Key: WUBKAMSOBJYHTH-UHFFFAOYSA-N
    • SMILES: ClC1=CC2=NN=C(C3=CC=CO3)N2C(N)=N1

Computed Properties

  • Exact Mass: 235.02628
  • Monoisotopic Mass: 235.0260875g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 82.2Ų

Experimental Properties

  • PSA: 82.24
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